Cas no 1509794-57-3 (3-(3-bromo-4-methoxyphenoxy)propan-1-amine)

• Product Name: 3-(3-bromo-4-methoxyphenoxy)propan-1-amine
• CAS No: 1509794-57-3
• MF: C₁₀H₁₄BrNO₂
• MW: 260.127662181854
• CID: 6199552
• PubChem ID: 96677528
• Update Time: 2025-06-11

3-(3-bromo-4-methoxyphenoxy)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(3-bromo-4-methoxyphenoxy)propan-1-amine
• 1509794-57-3
• EN300-1937094

• Inchi： 1S/C10H14BrNO2/c1-13-10-4-3-8(7-9(10)11)14-6-2-5-12/h3-4,7H,2,5-6,12H2,1H3
• InChI Key： XVQBJFSHLARCJN-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(=C1)OCCCN)OC

Computed Properties

• Exact Mass: 259.02079g/mol
• Monoisotopic Mass: 259.02079g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 44.5Ų

Additional information on 3-(3-bromo-4-methoxyphenoxy)propan-1-amine

Introduction to 3-(3-bromo-4-methoxyphenoxy)propan-1-amine (CAS No. 1509794-57-3)

3-(3-bromo-4-methoxyphenoxy)propan-1-amine, identified by the Chemical Abstracts Service Number (CAS No.) 1509794-57-3, is a significant compound in the realm of pharmaceutical chemistry and drug discovery. This molecule, featuring a bromo-substituted aromatic ring coupled with a methoxy group and an amine side chain, has garnered attention due to its structural versatility and potential biological activity. The presence of both electrophilic and nucleophilic functional groups makes it a valuable intermediate in the synthesis of more complex pharmacophores, particularly in the development of therapeutic agents targeting various disease mechanisms.

The structural framework of 3-(3-bromo-4-methoxyphenoxy)propan-1-amine incorporates key pharmacological motifs that are widely explored in medicinal chemistry. The aromatic ring, modulated by the bromo and methoxy substituents, provides a scaffold that can interact with biological targets through hydrophobic and electrostatic interactions. Meanwhile, the amine group serves as a versatile handle for further functionalization, enabling the attachment of additional pharmacological moieties or modifications to enhance potency, selectivity, or pharmacokinetic properties.

In recent years, there has been a surge in research focused on developing novel small-molecule inhibitors for cancer therapy. The structural features of 3-(3-bromo-4-methoxyphenoxy)propan-1-amine align well with this trend, as aromatic rings substituted with halogens are frequently found in kinase inhibitors and other oncology drugs. For instance, studies have demonstrated that molecules bearing similar brominated aromatic units exhibit inhibitory activity against tyrosine kinases, which are overexpressed in many cancers and play a critical role in tumor proliferation and survival.

Moreover, the amine functionality in 3-(3-bromo-4-methoxyphenoxy)propan-1-amine opens up possibilities for further derivatization into more complex scaffolds. Researchers have leveraged this group to create peptidomimetics or to link the compound to other bioactive molecules through amide or urea bonds. Such modifications can lead to enhanced binding affinity or altered metabolic stability, key factors in drug design. The methoxy group also contributes to the compound's solubility and lipophilicity balance, which are crucial parameters for oral bioavailability and tissue distribution.

The synthesis of 3-(3-bromo-4-methoxyphenoxy)propan-1-amine typically involves multi-step organic transformations starting from commercially available precursors. A common route includes the bromination of 4-methoxyphenol followed by nucleophilic substitution with 1-bromopropane to introduce the phenoxypropyl chain. Subsequent amine formation can be achieved through reductive amination or direct amine coupling reactions. These synthetic strategies highlight the compound's accessibility and utility as a building block for more intricate drug candidates.

Recent advances in computational chemistry have further enhanced the exploration of 3-(3-bromo-4-methoxyphenoxy)propan-1-amine's potential applications. Molecular docking studies have been employed to screen this compound against various protein targets, including enzymes involved in metabolic pathways relevant to inflammation and neurodegeneration. The bromo and methoxy substituents were found to play pivotal roles in optimizing binding interactions within these target pockets, suggesting its suitability for designing next-generation therapeutics.

In addition to its role as an intermediate, preliminary pharmacological evaluations of derivatives inspired by 3-(3-bromo-4-methoxyphenoxy)propan-1-amine have shown promise in preclinical models. For example, analogs featuring modified amine side chains have demonstrated efficacy in reducing inflammatory cytokine production in cell-based assays. This underscores the importance of fine-tuning structural elements to modulate biological activity while maintaining favorable pharmacokinetic profiles.

The growing interest in sustainable drug synthesis has also influenced research on compounds like 3-(3-bromo-4-methoxyphenoxy)propan-1-amine. Green chemistry principles are being integrated into synthetic methodologies to minimize waste and energy consumption. Catalytic processes and solvent-free reactions are being explored as alternatives to traditional approaches, ensuring that the production of such intermediates aligns with environmental stewardship goals without compromising yield or purity.

As computational power increases and machine learning models become more sophisticated, virtual screening techniques are being increasingly utilized to identify promising candidates derived from structures like 3-(3-bromo-4-methoxyphenoxy)propan-1-amine. These tools can predict biological activity with high accuracy based on molecular descriptors derived from its structure, accelerating the drug discovery pipeline. Such innovations underscore the intersection of traditional organic chemistry with cutting-edge data science.

The future directions for research involving 3-(3-bromo-4-methoxyphenoxy)propan-1-amine are multifaceted. Continued exploration into its derivatives will likely uncover novel therapeutic applications across multiple therapeutic areas. Furthermore, interdisciplinary collaborations between synthetic chemists, biologists, and computer scientists will be essential in translating laboratory findings into clinical reality efficiently.